Cas no 956126-75-3 (3-4-(methylsulfanyl)phenylpropanal)

• Product Name: 3-4-(methylsulfanyl)phenylpropanal
• CAS No: 956126-75-3
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 832807
• PubChem ID: 20356256
• Update Time: 2025-04-19

3-4-(methylsulfanyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 4-(Methylthio)-
• 3-[4-(Methylsulfanyl)phenyl]propanal
• 3-4-(methylsulfanyl)phenylpropanal
• 3-(4-methylsulfanylphenyl)propanal
• Benzenepropanal,4-(methylthio)-
• 956126-75-3
• 4-(Methylthio)benzenepropanal
• AKOS006228735
• EN300-1847887
• SCHEMBL3752525

• Inchi： 1S/C10H12OS/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-8H,2-3H2,1H3
• InChI Key： NCQMKURJHWPVOY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC=O

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers